Cas no 61861-18-5 (1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-)

1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl- structure
61861-18-5 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-
CAS No:61861-18-5
MF:C13H14N2OS
MW:246.328061580658
CID:464300
PubChem ID:63803178
Update Time:2025-04-19

1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-3-methyl-1-phenyl-
    • 5-ethylsulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
    • 5-(Ethylthio)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 61861-18-5
    • DTXSID90734660
    • 5-(Ethylsulfanyl)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • AKOS013115181
    • Inchi: 1S/C13H14N2OS/c1-3-17-13-12(9-16)10(2)14-15(13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key: BPCDYGFSEGQOGJ-UHFFFAOYSA-N
    • SMILES: S(CC)C1=C(C=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.08282
  • Monoisotopic Mass: 246.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 34.89
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